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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501

Application Notes and Protocols for Di-n-Amyl
Disulfide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of di-n-Amyl disulfide (CAS No. 112-51-6). The information is intended to guide
laboratory personnel in minimizing risks and utilizing this compound effectively in research and
development.

Chemical and Physical Properties

Di-n-Amyl disulfide, also known as dipentyl disulfide, is a symmetrical aliphatic disulfide with
the molecular formula C10H22S2.[1] It is characterized by its hydrophobic nature due to the two
n-pentyl groups attached to the disulfide bond.[1] This compound is a clear, colorless to yellow
or orange liquid.

Table 1: Physical and Chemical Properties of Di-n-Amyl Disulfide
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Property Value Reference
Molecular Formula C10H22S2 [1112][3]
Molecular Weight 206.41 g/mol [11[2][3]
CAS Number 112-51-6 [1][4]
Appearance Clear, colorles§ to. 5]
yellow/orange liquid
Density 0.93 g/cm?3 [31[4]
Melting Point -58.99 °C [31141[5]
Boiling Point 142 °C at 17 mmHg [31141[5]
Flash Point 108.5 °C [4]

Vapor Pressure

0.0117 mmHg at 25 °C

[4]

Refractive Index

1.4890 - 1.4920

[31141[5]

Solubility

Insoluble in water

Odor Threshold

0.015 ppm

[5]

Safety, Handling, and Storage Protocols

Di-n-Amyl disulfide should be handled with care, following standard laboratory safety

procedures for hazardous chemicals.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent splashes.

e Hand Protection: Wear chemically resistant gloves, such as nitrile rubber.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of

a significant risk of splashing, additional protective clothing may be necessary.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.
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Handling Procedures

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

e Handle the compound exclusively in a chemical fume hood.
o Keep away from heat, sparks, and open flames.

o Take precautionary measures against static discharge.

» Use only non-sparking tools.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]
o Keep in a dark place.[2]
o Recommended storage temperature is 2-8°C, under a nitrogen atmosphere.[5]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.
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 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.

e This material and its container must be disposed of as hazardous waste.

e Do not allow the product to enter drains.
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Workflow for Safe Handling and Storage of Di-n-Amyl Disulfide
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Caption: Workflow for Safe Handling and Storage.
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Experimental Protocols

Di-n-Amyl disulfide can be used in various chemical reactions, including oxidation, reduction,
and substitution.[1] The following are general protocols that can be adapted for use with di-n-
Amyl disulfide.

Protocol for the Oxidation of Di-n-Amyl Disulfide to Di-n-
Amyl Thiosulfinate

This protocol is adapted from a general method for the oxidation of disulfides using hydrogen
peroxide.

Materials:

Di-n-Amyl disulfide

» Hydrogen peroxide (30% aqueous solution)
¢ Dichloromethane (DCM)

e Methanol

o Catalyst (e.g., a cyclic seleninate ester as described in the literature, or other suitable
catalyst)

e Round-bottom flask
e Magnetic stirrer and stir bar
e Separatory funnel

e Sodium sulfate (anhydrous)

Rotary evaporator

Procedure:
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In a round-bottom flask, dissolve di-n-Amyl disulfide (1 equivalent) and the catalyst (e.g.,
10 mol %) in a mixture of dichloromethane and methanol (e.g., 95:5 v/v).

With stirring at room temperature, add hydrogen peroxide (1 equivalent) dropwise to the
solution.

Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete, quench any remaining hydrogen peroxide by adding a small
amount of a suitable reducing agent (e.g., sodium sulfite solution).

Transfer the reaction mixture to a separatory funnel and wash with water to remove
methanol and any water-soluble byproducts.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude di-n-Amyl thiosulfinate.

Purify the product using column chromatography if necessary.

Protocol for the Reduction of Di-n-Amyl Disulfide to 1-
Pentanethiol

This protocol is a general procedure for the reduction of disulfides using lithium aluminum

hydride (LAH) and should be performed by personnel experienced with handling pyrophoric

reagents.

Materials:

Di-n-Amyl disulfide

Lithium aluminum hydride (LAH)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and
nitrogen inlet

Magnetic stirrer and stir bar

Ice bath

Hydrochloric acid (HCI), dilute aqueous solution

Separatory funnel

Sodium sulfate (anhydrous)

Rotary evaporator

Procedure:

Set up the reaction apparatus and ensure it is completely dry.

Under a nitrogen atmosphere, suspend LAH (a molar excess, e.g., 2-4 equivalents of
hydride) in anhydrous diethyl ether in the three-necked flask.

Cool the suspension in an ice bath.

Dissolve di-n-Amyl disulfide in anhydrous diethyl ether and add it to the dropping funnel.

Add the di-n-Amy!l disulfide solution dropwise to the stirred LAH suspension at a rate that
maintains a gentle reflux or keeps the temperature below 25°C.

After the addition is complete, allow the mixture to stir at room temperature until the reaction
is complete (monitor by TLC or GC).

Carefully guench the excess LAH by slowly and sequentially adding water, followed by a
dilute solution of HCI, while cooling the flask in an ice bath. Caution: This is a highly
exothermic reaction and generates hydrogen gas.

Transfer the mixture to a separatory funnel and separate the ether layer.
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o Extract the aqueous layer with diethyl ether.
» Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

» Filter the drying agent and carefully remove the solvent using a rotary evaporator to yield 1-
pentanethiol. Note: 1-Pentanethiol has a strong, unpleasant odor and should be handled in a
fume hood.

General Reactivity of Di-n-Amyl Disulfide

Di-n-Amyl Disulfide
(C5H11-S-S-C5H11)

Chemical Reactions

Substituted Product
(C5H11-S-Nu + C5H11-S-)

1-Pentanethiol
(2 x C5H11-SH)

C5H11-S0O2-S-C5H11)

Thiosulfinate/Sulfone
(C5H11-S(0)-S-C5H11 or
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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